Cas no 5972-76-9 (Octanoic acid, ammoniumsalt (1:1))
5972-76-9 structure
Product Name:Octanoic acid, ammoniumsalt (1:1)
CAS No:5972-76-9
MF:C8H19NO2
MW:161.24196267128
CID:375299
PubChem ID:3014411
Update Time:2025-04-19
Octanoic acid, ammoniumsalt (1:1) Chemical and Physical Properties
Names and Identifiers
-
- Octanoic acid, ammoniumsalt (1:1)
- ammonium octanoate
- azanium,octanoate
- Ammonium caprylate
- 1INS5UE40F
- DTXSID9052264
- NS00081739
- azanium;octanoate
- SCHEMBL357567
- caprylic acid ammonium salt
- UNII-1INS5UE40F
- Octanoic acid, ammonium salt
- EINECS 227-765-5
- AMMONIUM CAPRYLATE [MI]
- 5972-76-9
- Q27252464
- OCTANOIC ACID, AMMONIUM SALT (1:1)
-
- Inchi: 1S/C8H16O2.H3N/c1-2-3-4-5-6-7-8(9)10;/h2-7H2,1H3,(H,9,10);1H3
- InChI Key: GEWYFWXMYWWLHW-UHFFFAOYSA-N
- SMILES: [O-]C(CCCCCCC)=O.[NH4+]
Computed Properties
- Exact Mass: 161.14167
- Monoisotopic Mass: 161.141578849g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 5
- Complexity: 83.7
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 41.1Ų
Experimental Properties
- Density: 1.0160 (rough estimate)
- Melting Point: 70-85°
- Boiling Point: 287.56°C (rough estimate)
- Refractive Index: 1.4476 (estimate)
- PSA: 76.63
Octanoic acid, ammoniumsalt (1:1) Related Literature
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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